Cas no 1341764-65-5 (1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine)

• Product Name: 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine
• CAS No: 1341764-65-5
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 5573216
• Update Time: 2025-05-21

1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-(2,2-difluoroethyl)-α-methyl-
• 1-[1-(2,2-difluoroethyl)-1h-pyrazol-4-yl]ethan-1-amine
• 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine

• Inchi： 1S/C7H11F2N3/c1-5(10)6-2-11-12(3-6)4-7(8)9/h2-3,5,7H,4,10H2,1H3
• InChI Key： ZKIDUKIXGKENQX-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=C(C(C)N)C=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 246.7±40.0 °C(Predicted)
• pka: 9.31±0.29(Predicted)

Additional information on 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine

Comprehensive Guide to 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1341764-65-5)

1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine (CAS 1341764-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This pyrazole derivative features a unique 2,2-difluoroethyl substitution pattern, which contributes to its distinct physicochemical properties and potential biological activities. As researchers increasingly explore fluorinated compounds for their enhanced metabolic stability and bioavailability, this molecule represents an important building block in modern drug discovery.

The molecular structure of 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine combines a pyrazole core with both difluoroethyl and aminoethyl functional groups. This arrangement creates opportunities for diverse chemical modifications, making it valuable for structure-activity relationship studies. Current pharmaceutical trends focusing on fluorinated drug candidates and heterocyclic scaffolds have driven interest in such compounds, particularly in the development of kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, 1341764-65-5 serves as a versatile intermediate. The presence of both the pyrazole nitrogen and primary amine functionality allows for selective derivatization, enabling medicinal chemists to create targeted compound libraries. Recent publications have highlighted its utility in constructing bioisosteric replacements for traditional aromatic systems, addressing common challenges in drug optimization such as metabolic stability and solubility.

The physicochemical properties of 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine contribute to its growing importance in drug discovery. The difluoroethyl group influences the compound's lipophilicity and conformational properties, while the pyrazole-amine combination provides hydrogen bonding capabilities crucial for target interactions. These characteristics align with current industry demands for compounds that balance permeability and solubility - key parameters in the development of orally bioavailable therapeutics.

Recent advances in fluorine chemistry have further enhanced the value of CAS 1341764-65-5 as a research tool. The strategic incorporation of fluorine atoms, as seen in this molecule, continues to be a dominant theme in medicinal chemistry, with approximately 30% of newly approved drugs containing fluorine. This trend underscores the relevance of such building blocks for modern drug discovery programs targeting various disease areas.

Quality control and analytical characterization of 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine typically involve advanced techniques including HPLC-MS, NMR spectroscopy, and elemental analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in chemical development has increased demand for well-characterized intermediates like this pyrazole derivative.

In the context of green chemistry initiatives, synthetic routes to 1341764-65-5 have evolved to incorporate more sustainable approaches. Recent literature describes improved methods for introducing the difluoroethyl moiety while minimizing environmental impact. These developments align with the pharmaceutical industry's commitment to process intensification and reduced waste generation throughout the drug development pipeline.

The commercial availability of 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine from specialty chemical suppliers has expanded in recent years, reflecting its growing importance in drug discovery. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for development programs. Proper storage under inert atmosphere at controlled temperatures is recommended to maintain stability of this amine-containing heterocycle.

Future research directions for CAS 1341764-65-5 may explore its potential in emerging therapeutic areas such as targeted protein degradation or covalent inhibitor design. The compound's structural features make it particularly interesting for proteolysis targeting chimera (PROTAC) applications, where its ability to participate in diverse molecular interactions could prove valuable. Additionally, its utility in bioconjugation chemistry presents opportunities for diagnostic and theranostic applications.

As the pharmaceutical industry continues to prioritize structure-based drug design, intermediates like 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine will remain crucial tools for medicinal chemists. The compound's balanced properties and synthetic versatility position it as a valuable asset in addressing current challenges in drug discovery, particularly in the development of next-generation therapeutics with improved pharmacological profiles.